Cas no 2171654-91-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid
• CAS No: 2171654-91-2
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5988627
• PubChem ID: 165540139
• Update Time: 2025-10-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid
• 2171654-91-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentane-1-carboxylic acid
• EN300-1479787

• Inchi： 1S/C25H26F2N2O5/c26-22(27)12-21(23(30)28-15-10-9-14(11-15)24(31)32)29-25(33)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-22H,9-13H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KJEYELLFFUMULD-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid (CAS No. 2171654-91-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid (CAS No. 2171654-91-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in drug discovery and biotechnology applications. Researchers are increasingly focusing on fluorinated amino acids like this compound, as they offer enhanced metabolic stability and bioavailability, addressing key challenges in modern therapeutics.

The structural uniqueness of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid lies in its cyclopentane backbone and difluorinated side chain, which contribute to its conformational rigidity and lipophilicity. These properties make it particularly valuable in the design of peptide-based drugs targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. With the growing demand for precision medicine, this compound is being explored in the development of next-generation therapeutics for conditions such as diabetes, neurodegenerative diseases, and cancer.

One of the most searched questions in peptide chemistry is: "How do fluorinated amino acids improve drug stability?" This compound provides a clear answer—the 4,4-difluorobutanamido moiety significantly reduces susceptibility to enzymatic degradation, a common limitation in peptide therapeutics. Additionally, the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group ensures selective deprotection during synthesis, a feature highly valued by researchers optimizing peptide sequences for clinical applications.

From an industrial perspective, CAS No. 2171654-91-2 is gaining traction due to its compatibility with automated peptide synthesizers, a trend aligned with the pharmaceutical industry's shift toward high-throughput technologies. Its role in the synthesis of macrocyclic peptides—a hot topic in drug development—further underscores its relevance. Recent publications highlight its use in creating constrained peptides with improved target binding affinity, a critical factor in overcoming drug resistance.

Environmental and safety considerations are also paramount in modern chemistry. Unlike some traditional reagents, this compound exhibits favorable handling properties under standard laboratory conditions, making it a sustainable choice for green chemistry initiatives. Its application in bioconjugation techniques—another trending research area—demonstrates versatility in creating antibody-drug conjugates (ADCs) and diagnostic probes.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid represents a convergence of innovative chemical design and practical utility. As peptide therapeutics continue to dominate pharmaceutical pipelines, this compound's role in enabling structure-activity relationship (SAR) studies and peptide optimization will likely expand, answering the growing demand for more effective and stable bioactive molecules.